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Compound of Interest

2-(2-Bromo-4-
Compound Name:

chlorophenyl)ethanol
CAS No.: 52864-57-0
Cat. No.: B1321459

Get Quote

\ J

An In-Depth Technical Guide to 2-(2-Bromo-4-chlorophenyl)ethanol

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-(2-Bromo-4-
chlorophenyl)ethanol, a key intermediate in the synthesis of various pharmaceutical and
agrochemical compounds. Intended for researchers, scientists, and professionals in drug
development, this document delves into the compound's core identifiers, physicochemical
properties, synthesis, analytical characterization, applications, and safety protocols. The
information herein is synthesized from established chemical literature and databases to ensure
technical accuracy and practical relevance.

Core Compound Identification and Properties

A precise understanding of a compound's fundamental identifiers and properties is the bedrock
of any scientific investigation. This section provides the essential data for 2-(2-Bromo-4-
chlorophenyl)ethanol.
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Chemical Identifiers

Accurate identification is critical for sourcing, regulatory compliance, and unambiguous
scientific communication. The primary identifiers for 2-(2-Bromo-4-chlorophenyl)ethanol are
summarized below.

Identifier Value Source
CAS Number 52864-57-0 [1]
2-(2-Bromo-4-
IUPAC Name Inferred from structure

chlorophenyl)ethanol

Molecular Formula CsHsBrClO [1]
Molecular Weight 235.51 g/mol [1]
SMILES Code CIC1=CC(Br)=CC=C1CCO [2]
MDL Number MFCD24130053 [1]

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various
experimental and industrial settings, influencing everything from reaction kinetics to

formulation.
Property Value Notes
' As specified by some
Purity 95% ]
suppliers.[1]
Sealed in dry, room Recommended for maintaining
Storage B
temperature stability.[2]

Note: Experimental data for properties like melting point, boiling point, and density for this
specific isomer were not readily available in the provided search results. Researchers should
consult specific supplier documentation or perform experimental determination.
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Synthesis of 2-(2-Bromo-4-chlorophenyl)ethanol

The synthesis of substituted phenylethanols is a common challenge in organic chemistry, with
various routes available depending on the desired scale, purity, and stereochemistry. While a
direct synthesis protocol for 2-(2-Bromo-4-chlorophenyl)ethanol was not explicitly detailed in
the search results, a logical and established approach can be inferred from the synthesis of
analogous compounds, such as the reduction of a corresponding phenylacetic acid or
acetophenone derivative.[3]

A plausible synthetic pathway would involve the reduction of 2-bromo-4-chlorophenylacetic acid
or a suitable ester thereof. This transformation is a cornerstone of organic synthesis.

Conceptual Synthesis Workflow

The following diagram illustrates a conceptual workflow for the synthesis of 2-(2-Bromo-4-
chlorophenyl)ethanol, highlighting the key stages from starting material to purified product.
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Caption: Conceptual workflow for the synthesis of 2-(2-Bromo-4-chlorophenyl)ethanol.

Detailed Experimental Protocol (Hypothetical)

This protocol is a representative example based on standard organic chemistry transformations
and should be adapted and optimized based on laboratory conditions and safety assessments.

Objective: To synthesize 2-(2-Bromo-4-chlorophenyl)ethanol via the reduction of 2-Bromo-4-
chlorophenylacetic acid.

Materials:
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e 2-Bromo-4-chlorophenylacetic acid

e Lithium aluminum hydride (LiAlH4) or Borane-tetrahydrofuran complex (BHs-THF)

e Anhydrous diethyl ether or tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH4Cl) solution

e Anhydrous magnesium sulfate (MgSQOa)

» Standard laboratory glassware, including a three-necked flask, reflux condenser, and
dropping funnel

» Nitrogen or Argon atmosphere setup

Procedure:

o Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (N2 or Ar),
suspend 2-Bromo-4-chlorophenylacetic acid in anhydrous THF.

o Addition of Reducing Agent: Cool the suspension to 0 °C in an ice bath. Slowly add a
solution of the reducing agent (e.g., 1.0 M BHs-THF in THF) dropwise via a dropping funnel.
Causality: The slow addition at low temperature is crucial to control the exothermic reaction
and prevent side reactions.

e Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for several hours, monitoring the reaction progress by Thin Layer
Chromatography (TLC).

e Quenching: Once the reaction is complete, cool the mixture back to 0 °C and carefully
guench the excess reducing agent by the slow, dropwise addition of water, followed by a
saturated aqueous solution of NH4Cl. Trustworthiness: Proper quenching is a critical safety
step to neutralize the reactive reducing agent.

o Extraction and Isolation: Separate the organic layer. Extract the aqueous layer with diethyl
ether or ethyl acetate. Combine the organic extracts.
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 Purification: Wash the combined organic layers with brine, dry over anhydrous MgSOea, filter,
and concentrate under reduced pressure to yield the crude product.

 Final Purification: Purify the crude product by column chromatography on silica gel to obtain
pure 2-(2-Bromo-4-chlorophenyl)ethanol.

Analytical Characterization

Ensuring the identity, purity, and structural integrity of the synthesized compound is paramount.
A multi-technique analytical approach is standard practice.

Standard Analytical Workflow

The following diagram outlines a logical workflow for the analytical characterization of 2-(2-
Bromo-4-chlorophenyl)ethanol.
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Caption: Logical workflow for the analytical characterization of the target compound.

Key Analytical Techniques

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are indispensable for
confirming the carbon-hydrogen framework of the molecule. The chemical shifts, splitting
patterns, and integration of the signals would provide definitive proof of the structure.

e Mass Spectrometry (MS): Coupled with Gas Chromatography (GC-MS), this technique is
used to determine the molecular weight of the compound and can provide information about
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its fragmentation pattern, further confirming its identity. It is also a primary tool for assessing
purity.

« Infrared (IR) Spectroscopy: FTIR analysis would be used to identify the presence of key
functional groups, such as the hydroxyl (-OH) group, which would show a characteristic
broad absorption band.

Applications in Drug Development and
Agrochemicals

2-(2-Bromo-4-chlorophenyl)ethanol is a valuable building block in organic synthesis,
primarily serving as a key intermediate in the production of Active Pharmaceutical Ingredients
(APIs) and agrochemicals.[1]

o Pharmaceutical Intermediate: Its structure is particularly useful for developing drugs targeting
central nervous system (CNS) disorders.[1] The bromo- and chloro-substituents on the
phenyl ring, along with the ethanol side chain, provide multiple reaction sites for further
chemical modification, allowing for the construction of more complex, biologically active
molecules.

e Agrochemical Synthesis: In the agrochemical industry, it contributes to the formulation of
pesticides and herbicides.[1] The halogenated phenyl group is a common feature in many
effective agrochemicals.

e Research and Medicinal Chemistry: In a research context, this compound is used to explore
new reaction pathways and to synthesize novel chemical entities for biological screening.[1]

Role in a Drug Development Pipeline

The diagram below illustrates the position of an intermediate like 2-(2-Bromo-4-
chlorophenyl)ethanol within a typical drug development pipeline.

Intermediate Synthesis
(2-(2-Bromo-4-chlorophenyl)ethanol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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